Cas no 2785-87-7 (2-Methoxy-4-propylphenol)

Dihydroeugenol, a chemical substance, is also known as 2-methoxy-4-propylphenol in Chinese and dihydroeugenol in English< Br>
2-Methoxy-4-propylphenol structure
2-Methoxy-4-propylphenol structure
2-Methoxy-4-propylphenol
2785-87-7
C10H14O2
166.2170
MFCD00037196
43418
17739

2-Methoxy-4-propylphenol Properties

Names and Identifiers

    • 2-Methoxy-4-propylphenol
    • 4-Propylguaiacol
    • 2-Methoxy-4-(1-propyl)phenol
    • 2-METHOXY-4-PROPYL-PHENOL
    • 4-n-propylguaiacol
    • Cerulignol
    • Coerulignol
    • Dihydroeugenol
    • Guaiacylpropane
    • Phenol,2-methoxy-4-propyl
    • p-Propylguaiacol
    • 1-propyl-3-methoxy- 4-hydroxybenzene
    • 4-hydroxy-3-methoxypropylbenzene
    • p-n-propylguaiacol
    • Phenol, 2-methoxy-4-propyl-
    • 4-Propyl-2-methoxyphenol
    • (4-Hydroxy-3-methoxyphenyl)propane
    • Guaiacol, 4-propyl-
    • 4-Propyl-O-methoxyphenol
    • 1-(4-Hydroxy-3-methoxyphenyl)propane
    • Propylguaiacol, p-
    • 5-Propyl-O-hydroxyanisole
    • 1-Propyl-3-methoxy-4-hydroxybenzene
    • Eugenol dihydro
    • FEMA No. 3598
    • +Expand
    • MFCD00037196
    • PXIKRTCSSLJURC-UHFFFAOYSA-N
    • 1S/C10H14O2/c1-3-4-8-5-6-9(11)10(7-8)12-2/h5-7,11H,3-4H2,1-2H3
    • O(C([H])([H])[H])C1=C(C([H])=C([H])C(=C1[H])C([H])([H])C([H])([H])C([H])([H])[H])O[H]

Computed Properties

  • 166.09938g/mol
  • 0
  • 2.2
  • 1
  • 2
  • 3
  • 166.09938g/mol
  • 166.09938g/mol
  • 29.5Ų
  • 12
  • 125
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3
  • 0

Experimental Properties

  • 2.35330
  • 29.46000
  • n20/D 1.522(lit.)
  • 125-126 °C/14 mmHg(lit.)
  • 16°C
  • Fahrenheit: 235.4 ° f
    Celsius: 113 ° c
  • 3598 | 2-METHOXY-4-PROPYLPHENOL
  • It has a strong spicy sweet taste, with a slight fragrance of flowers and balsam.
  • 1.038 g/mL at 25 °C(lit.)

2-Methoxy-4-propylphenol Security Information

  • GHS06 GHS06
  • SL8050000
  • 2
  • 6.1(b)
  • 36/37-45
  • III
  • III
  • R24; R38
  • 6.1(b)
  • T T
  • UN 2810
  • H311-H315
  • P280-P312
  • III
  • 24-38
  • Danger
  • 6.1(b)

2-Methoxy-4-propylphenol Customs Data

  • 3302900000

  • China Customs Code:

    3302900000

2-Methoxy-4-propylphenol Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P002VE9-5g
Phenol, 2-methoxy-4-propyl-
 2785-87-7 98%
5g
 $5.00 2024-05-07
A2B Chem LLC
AB33201-5g
2-Methoxy-4-propylphenol
 2785-87-7 98%
5g
 $5.00 2024-04-20
Aaron
AR002VML-5g
Phenol, 2-methoxy-4-propyl-
 2785-87-7 98%
5g
 $3.00
abcr
AB376231-100 g
2-Methoxy-4-propylphenol; .
 2785-87-7
100g
 €186.20 2023-04-26
Alichem
A019146587-1g
2-Methoxy-4-propylphenol
 2785-87-7 98%
1g
 $183.82 2023-09-02
Ambeed
A824411-5g
2-Methoxy-4-propylphenol
 2785-87-7 98%
5g
 $6.0 2024-07-28
Crysdot LLC
CD12089087-5g
2-Methoxy-4-propylphenol
 2785-87-7 98%
5g
 $671 2024-07-24
Enamine
EN300-1267410-0.05g
2-methoxy-4-propylphenol
 2785-87-7 95%
0.05g
 $19.0
eNovation Chemicals LLC
D953578-500g
Phenol, 2-methoxy-4-propyl-
 2785-87-7 98%
500g
 $315 2022-05-25
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1270057-25g
2-methoxy-4-propylphenol
 2785-87-7 98%
25g
 ￥42 2023-04-14

2-Methoxy-4-propylphenol Synthesis

Synthetic Circuit 1

33943-26-9 33943-26-9
25015-63-8 25015-63-8
2785-87-7 2785-87-7
62103-69-9 62103-69-9
1126-93-8 1126-93-8
10221-56-4 10221-56-4
73183-34-3 73183-34-3
Reaction Conditions
1.1C:Ni dicyclooctadiene, C:258278-28-3, S:(MeO)2CO, 1 h, 25°C
1.224 h, 85°C; 85°C → rt
1.3R:H2O
Reference
Selective Nickel-Catalyzed Hydrodeacetoxylation of Aryl Acetates
By De Smet, Gilles et al, Angewandte Chemie, 2022, 61(38), e202201751

Synthetic Circuit 2

10535-17-8 10535-17-8
2785-87-7 2785-87-7
59056-76-7 59056-76-7
5888-52-8 5888-52-8
5888-51-7 5888-51-7
2785-89-9 2785-89-9
874-41-9 874-41-9
494-99-5 494-99-5
108-88-3 108-88-3
106-42-3 106-42-3
95-47-6 95-47-6
93-51-6 93-51-6
93-15-2 93-15-2
91-16-7 91-16-7
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 3

94687-10-2 94687-10-2
2785-87-7 2785-87-7
59056-76-7 59056-76-7
5888-52-8 5888-52-8
5888-51-7 5888-51-7
2785-89-9 2785-89-9
874-41-9 874-41-9
494-99-5 494-99-5
108-88-3 108-88-3
106-42-3 106-42-3
95-47-6 95-47-6
93-51-6 93-51-6
93-15-2 93-15-2
91-16-7 91-16-7
Reaction Conditions
1.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 4

13078-21-2 13078-21-2
120-14-9 120-14-9
2785-87-7 2785-87-7
59056-76-7 59056-76-7
5888-52-8 5888-52-8
5888-51-7 5888-51-7
2785-89-9 2785-89-9
874-41-9 874-41-9
494-99-5 494-99-5
108-88-3 108-88-3
106-42-3 106-42-3
95-47-6 95-47-6
93-51-6 93-51-6
93-15-2 93-15-2
91-16-7 91-16-7
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C; 10 min
1.2 Solvents: Tetrahydrofuran ;  30 min; 2 h
1.3 Reagents: Carbon dioxide
2.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
2.2 Reagents: Water ;  rt
3.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 5

105-36-2 105-36-2
90-05-1 90-05-1
2785-87-7 2785-87-7
59056-76-7 59056-76-7
5888-52-8 5888-52-8
5888-51-7 5888-51-7
2785-89-9 2785-89-9
874-41-9 874-41-9
494-99-5 494-99-5
108-88-3 108-88-3
106-42-3 106-42-3
95-47-6 95-47-6
93-51-6 93-51-6
93-15-2 93-15-2
91-16-7 91-16-7
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Acetone ;  overnight, rt → reflux
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  1 h, -78 °C; 10 min
2.2 Solvents: Tetrahydrofuran ;  30 min; 2 h
2.3 Reagents: Carbon dioxide
3.1 Reagents: Lithium borohydride Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
3.2 Reagents: Water ;  rt
4.1 Reagents: Sodium hydroxide Solvents: Ethanol ;  6 h, 330 °C
Reference
Molybdenum carbide, supercritical ethanol and base: Keys for unlocking renewable BTEX from lignin
Lui, Matthew Y.; et al, Applied Catalysis, 2023, 325,

Synthetic Circuit 6

8068-05-1 8068-05-1
2785-87-7 2785-87-7
1195652-69-7 1195652-69-7
27831-13-6 27831-13-6
4393-05-9 4393-05-9
2785-89-9 2785-89-9
1758-88-9 1758-88-9
874-41-9 874-41-9
768-59-2 768-59-2
620-14-4 620-14-4
589-18-4 589-18-4
300-57-2 300-57-2
106-42-3 106-42-3
100-51-6 100-51-6
95-47-6 95-47-6
90-05-1 90-05-1
89-95-2 89-95-2
Reaction Conditions
1.1 Catalysts: Alumina ,  Molybdenum nitride (Mo2N) Solvents: Ethanol ;  6 h, 10.6 MPa, 553 K
Reference
Common Pathways in Ethanolysis of Kraft Lignin to Platform Chemicals over Molybdenum-Based Catalysts
Ma, Xiaolei; et al, ACS Catalysis, 2015, 5(8), 4803-4813

Synthetic Circuit 7

54351-79-0 54351-79-0
8068-05-1 8068-05-1
2785-87-7 2785-87-7
61292-90-8 61292-90-8
60563-13-5 60563-13-5
14059-92-8 14059-92-8
6766-82-1 6766-82-1
6627-88-9 6627-88-9
5597-50-2 5597-50-2
2785-89-9 2785-89-9
2380-78-1 2380-78-1
831-00-5 831-00-5
645-56-7 645-56-7
617-05-0 617-05-0
123-07-9 123-07-9
108-95-2 108-95-2
106-44-5 106-44-5
93-51-6 93-51-6
91-10-1 91-10-1
90-05-1 90-05-1
Reaction Conditions
1.1 Catalysts: Ruthenium ,  Carbon Solvents: Ethanol ;  100 °C
Reference
Antimicrobial Properties of Corn Stover Lignin Fractions Derived from Catalytic Transfer Hydrogenolysis in Supercritical Ethanol with a Ru/C Catalyst
Kalinoski, Ryan M.; et al, ACS Sustainable Chemistry & Engineering, 2020, 8(50), 18455-18467

Synthetic Circuit 8

8068-05-1 8068-05-1
2785-87-7 2785-87-7
1334740-72-5 1334740-72-5
84989-90-2 84989-90-2
72008-46-9 72008-46-9
61292-90-8 61292-90-8
60563-13-5 60563-13-5
56707-65-4 56707-65-4
32815-70-6 32815-70-6
29760-89-2 29760-89-2
19037-58-2 19037-58-2
14059-92-8 14059-92-8
7743-14-8 7743-14-8
6766-82-1 6766-82-1
5650-43-1 5650-43-1
4971-18-0 4971-18-0
4899-74-5 4899-74-5
3658-95-5 3658-95-5
3468-99-3 3468-99-3
2503-46-0 2503-46-0
2478-38-8 2478-38-8
951-82-6 951-82-6
831-00-5 831-00-5
645-56-7 645-56-7
634-36-6 634-36-6
617-05-0 617-05-0
544-76-3 544-76-3
543-75-9 543-75-9
498-02-2 498-02-2
134-96-3 134-96-3
123-25-1 123-25-1
123-07-9 123-07-9
120-80-9 120-80-9
108-95-2 108-95-2
106-44-5 106-44-5
105-57-7 105-57-7
105-54-4 105-54-4
98-86-2 98-86-2
97-54-1 97-54-1
95-48-7 95-48-7
91-10-1 91-10-1
90-05-1 90-05-1
71-36-3 71-36-3
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Platinum Solvents: Ethanol ;  4 h, 250 °C
Reference
Lignin Depolymerization: A Comparison of Methods to Analyze Monomers and Oligomers
Bartolomei, Erika; et al, ChemSusChem, 2020, 13(17), 4633-4648

2-Methoxy-4-propylphenol Raw materials

2-Methoxy-4-propylphenol Preparation Products

2-Methoxy-4-propylphenol Suppliers

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Amadis Chemical Company Limited
(CAS:2785-87-7)2-Methoxy-4-propylphenol
A1200271
99%/99%
1kg/5kg
167.0/520.0